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Compound of Interest

Compound Name: Acid Black 2

Cat. No.: B15557153

An in-depth examination of the synonyms, properties, and applications of Acid Black 2, with
detailed experimental protocols for its use in biological and biochemical research.

Acid Black 2, a synthetic anionic disazo dye, is a versatile colorant with wide-ranging
applications across various scientific disciplines. For researchers, scientists, and drug
development professionals, a thorough understanding of its chemical identity, properties, and
experimental utility is paramount. This guide provides a detailed overview of Acid Black 2,
including its numerous synonyms and alternative names, quantitative data, and comprehensive
protocols for its key applications in laboratory settings.

Nomenclature and Identification: A Multiplicity of
Names

One of the initial challenges in researching Acid Black 2 is navigating its extensive list of
synonyms and trade names. This complexity arises from its long history of use in various
industries and scientific contexts. The compound is most broadly identified by its Colour Index
(C.1.) number, 50420.[1][2] A clear understanding of these alternative names is crucial for
comprehensive literature searches and accurate identification of the chemical.

The IUPAC name for Acid Black 2 is Disodium 4-amino-5-hydroxy-3-[(4-nitrophenyl)azo]-6-
(phenylazo)naphthalene-2,7-disulfonate.[3] However, it is more commonly known by a variety
of other names, with "Nigrosine" being one of the most prevalent, particularly in biological
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staining applications.[4][5][6] The water-soluble form is often specified as "Nigrosine WS" or
"Nigrosine water soluble".[7][8][9]

Another significant synonym is "Amido Black 10B," which is frequently used in the context of
protein staining in electrophoresis and on blotting membranes.[7][10] Other notable alternative
names include Naphthalene Black 12B, Acid Black BN, and Lissamine Black 12B.[3]

To clarify these relationships, the following diagram illustrates the hierarchical and synonymous
connections between the various names for Acid Black 2.
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C.1. 50420
CAS: 8005-03-6

Disodium 4-amino-5-hydroxy-3-
[(4-nitrophenyl)azo]-6-(phenylazo)
naphthalene-2,7-disulfonate

Acid Black 2 --

Common Synonyms

Wool Black 6BN

Lissamine Black 12B

Acid Black BN
Selected Trade Names
Naphthalene Black 12B Calco Nigrosine O 2P
P Amido Black 10B Lurazol Deep Blue EB
P Nigrosine P Nigrosine WS

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare and heat-fix
a bacterial smear

'

Cover smear with blotting paper,
saturate with carbolfuchsin,
and steam for 5-10 minutes

Place a small drop of l
Nigrosine on a slide Decolorize with
l acid-alcohol for 1 minute
Aseptically mix a loopful l

of bacterial culture into the stain . .
Rinse with water

' x

Use a second slide at a 45° angle
to spread the mixture into a thin smear

Apply Nigrosine as a
negative counterstain
and create a thin film

Allow the smear to

air dry completely

(DO NOT HEAT FIX) Allow to air dry

Examine under oil immersion Examine under oil immersion
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Wash membrane with water
(3 x5 min)

:

Stain with Amido Black solution
for 1 minute

:

Destain with 5% acetic acid
(2 x 1 min)

:

Rinse with water
(2 x 10 min)

:

Air dry the membrane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Acid Black 2: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557153#synonyms-and-alternative-names-for-
acid-black-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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